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Compound of Interest

Compound Name: AVE-0118

Cat. No.: B1666140 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of AVE-
0118, a potassium channel blocker intended for research purposes. In the absence of a

specific Safety Data Sheet (SDS), a conservative approach treating the compound as

potentially hazardous is mandatory to ensure personnel safety and regulatory compliance.

Disclaimer: The following procedures are based on general laboratory safety protocols and

information available for similar chemical compounds. Always consult with your institution's

Environmental Health and Safety (EHS) department to ensure compliance with local, state, and

federal regulations. This guidance supplements, but does not replace, institution-specific

protocols.

I. Immediate Safety Precautions
Before handling AVE-0118 for disposal, ensure all personnel are equipped with the appropriate

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.
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All handling and preparation for disposal should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

II. Waste Characterization and Segregation
Due to the lack of specific hazard data, all waste materials contaminated with AVE-0118 must

be handled as hazardous waste. Proper segregation is critical for safe and compliant disposal.

Table 1: AVE-0118 Waste Segregation
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Waste Type Description
Recommended
Container

Disposal Method

Unused/Expired Solid

AVE-0118

Pure, unadulterated

AVE-0118 powder.

Labeled, sealed, and

chemically compatible

hazardous waste

container for solid

chemical waste.

Collection by a

licensed hazardous

waste disposal

company for

incineration.

Contaminated Solid

Waste

Disposable items in

direct contact with

AVE-0118 (e.g., weigh

boats, spatulas,

pipette tips,

contaminated wipes).

Labeled hazardous

waste bag or

container for solid

chemical waste.

Collection by a

licensed hazardous

waste disposal

company for

incineration.

Contaminated Liquid

Waste

Solvents used to

dissolve AVE-0118;

rinsate from cleaning

contaminated

glassware.

Labeled, sealed, and

chemically compatible

hazardous waste

container for liquid

chemical waste

(segregate

halogenated and non-

halogenated

solvents).

Collection by a

licensed hazardous

waste disposal

company for

incineration or

chemical treatment.

Contaminated PPE

Used gloves,

disposable lab coats,

and other PPE

contaminated with

AVE-0118.

Labeled hazardous

waste bag for solid

waste.

Collection by a

licensed hazardous

waste disposal

company for

incineration.

Empty Containers Original containers of

AVE-0118.

Triple-rinse with a

suitable solvent;

collect the rinsate as

contaminated liquid

waste. Deface the

label and dispose of

the container

according to

Rinsate: Hazardous

waste collection.

Container: Follow

institutional policy.
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institutional guidelines

for empty chemical

containers.

III. Step-by-Step Disposal Protocol
Preparation:

Designate a specific satellite accumulation area (SAA) for AVE-0118 waste.

Ensure all necessary waste containers are available and properly labeled before starting

any procedure that will generate waste.

Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name ("AVE-0118"), and the approximate concentration and

quantity.

Indicate the primary hazard(s) based on available information and conservative

assessment (e.g., "Potentially Toxic," "Handle with Caution").

Collection and Storage:

Solid Waste: Carefully place all unused AVE-0118 and contaminated solid materials into

the designated solid waste container.

Liquid Waste: Pour all contaminated solvents and rinsates into the appropriate liquid

hazardous waste container. Do not mix incompatible waste streams.

PPE: Place all contaminated PPE into a designated hazardous waste bag.

Seal all waste containers tightly when not in use.

Storage in Satellite Accumulation Area:

Store sealed hazardous waste containers in the designated SAA.
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Ensure the SAA is in a well-ventilated, secure location, away from general laboratory traffic

and incompatible materials.

Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with a complete inventory of the waste being collected.

Do not attempt to dispose of AVE-0118 down the drain or in the regular trash.

IV. Experimental Protocols Cited
While no specific experimental protocols for the disposal of AVE-0118 are available, general

guidelines for handling and disposal of laboratory chemicals are referenced from standard

safety manuals and regulatory bodies. The procedures outlined above are derived from these

general principles.

V. Logical Workflow for AVE-0118 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of AVE-0118.
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Caption: Workflow for the safe segregation and disposal of AVE-0118 waste.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AVE-0118].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666140#ave-0118-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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